2-(2-ethoxy-4-formylphenoxy)-N-[3-(methylsulfanyl)phenyl]acetamide

• IUPAC Name: 2-(2-ethoxy-4-formylphenoxy)-N-(3-methylsulfanylphenyl)acetamide
• InChI: InChI=1S/C18H19NO4S/c1-3-22-17-9-13(11-20)7-8-16(17)23-12-18(21)19-14-5-4-6-15(10-14)24-2/h4-11H,3,12H2,1-2H3,(H,19,21)
• InChI Key: NESMXUIBXZTVOL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=O)OCC(=O)NC2=CC(=CC=C2)SC
• Molecular Formula: C18H19NO4S
• Molecular Weight: 345.4 g/mol

Description

2-(2-ethoxy-4-formylphenoxy)-N-[3-(methylsulfanyl)phenyl]acetamide, also known as EFPA, is a chemical compound that has been gaining attention in the scientific community due to its potential applications in various fields. EFPA is a derivative of acetaminophen, a widely used over-the-counter pain reliever.

Scientific Research Applications

Synthesis and Structure

• 2-(2-ethoxy-4-formylphenoxy)-N-[3-(methylsulfanyl)phenyl]acetamide and similar compounds have been synthesized and studied for their conformational properties using dipole moment method and quantum chemical calculations. Such studies help in understanding the molecular structures and behavior of these compounds (Ishmaeva et al., 2015).

Medicinal Chemistry and Drug Synthesis

• This compound and its derivatives have potential applications in medicinal chemistry. For instance, derivatives bearing the N-(4-chlorophenyl)-2-(4-formylphenoxy)acetamide moiety have been synthesized and investigated for their potential in producing new therapeutic agents (Arafat et al., 2022).

Agricultural Applications

• Chloroacetamide herbicides, which are structurally related to 2-(2-ethoxy-4-formylphenoxy)-N-[3-(methylsulfanyl)phenyl]acetamide, have been extensively studied. Their metabolism in human and rat liver microsomes has been investigated, providing insights into their biotransformation and potential environmental impact (Coleman et al., 2000).

Biochemical Research

• Studies on N-(2-Hydroxyphenyl)acetamide, which shares a similar structural motif, have been conducted to explore chemoselective monoacetylation processes. Such research is crucial for understanding and developing antimalarial drugs (Magadum & Yadav, 2018).

Anticancer, Anti-Inflammatory, and Analgesic Research

• Derivatives of 2-(substituted phenoxy) acetamide have been synthesized and evaluated for their potential as anticancer, anti-inflammatory, and analgesic agents. These studies contribute to the development of new therapeutic agents in these areas (Rani et al., 2014).

Antimicrobial Research

• The synthesis of thiazoles and fused derivatives with antimicrobial activities, which involve 2-ethoxy carbonyl methylene thiazol-4-one, a compound related to 2-(2-ethoxy-4-formylphenoxy)-N-[3-(methylsulfanyl)phenyl]acetamide, demonstrates the potential of these compounds in developing new antimicrobial agents (Wardkhan et al., 2008).